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Compound of Interest

Compound Name: Cadmium arsenide

Cat. No.: B082350 Get Quote

Cadmium Arsenide (Cd3As2), a three-dimensional Dirac semimetal, has emerged as a

promising material for next-generation photodetectors due to its unique electronic and optical

properties.[1] Possessing high carrier mobility and a gapless band structure, Cd3As2

photodetectors offer the potential for broadband and high-speed operation.[1] This guide

provides a comprehensive benchmark of Cd3As2 photodetector performance against other

prominent material systems, including graphene, black phosphorus (BP), and transition metal

dichalcogenides (TMDs). The information is tailored for researchers, scientists, and

professionals in drug development who may utilize advanced photodetector technologies in

their work.

Comparative Performance Analysis
The performance of a photodetector is evaluated based on several key metrics. The following

tables summarize the performance of Cd3As2 photodetectors in comparison to other leading-

edge materials.
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Material
System

Responsivity
(R)

Response
Time (τ)

Detectivity (D*)
Spectral
Range

Cd3As2
0.34 mA/W -

4.65 A/W[2][3]

~6.9 ps - 13

µs[1][2]

~7.83 x 10¹⁰

Jones[3]

Visible - Mid-

Infrared (10 µm)

[2]

Graphene
~0.5 mA/W - 35

A/W[1][2]
~2.1 ps[4] - UV - THz

Black

Phosphorus (BP)
Up to 10⁴ A/W[5]

Slow (ms to s

range)[5]
-

Visible - Mid-

Infrared

Transition Metal

Dichalcogenides

(TMDs) - e.g.,

MoS2, WS2

~223.5 A/W

(Cd3As2/WS2

hetero.)[6]

-

~2.05 x 10¹⁴

Jones

(Cd3As2/WS2

hetero.)[6]

Visible - Near-

Infrared

Table 1: Comparison of Key Performance Metrics for Different Photodetector Materials.

Heterostructur
e System

Responsivity
(R)

On/Off Ratio Detectivity (D*) Wavelength

Cd3As2/Graphen

e
0.34 mA/W[2] - - 488 nm[2]

Cd3As2/MoS2 2.7 x 10³ A/W[2] - - -

Cd3As2/WS2 223.5 A/W[6] ~5.3 x 10⁴[6]
2.05 x 10¹⁴

Jones[6]

520 nm / 808

nm[6]

Cd3As2/CuPc 142.5 A/W[3] -
7.83 x 10¹⁰

Jones[3]
808 nm[3]

Table 2: Performance of Cd3As2-based Heterostructure Photodetectors.

Experimental Protocols
Accurate and reproducible characterization is paramount in benchmarking photodetector

performance. The following are detailed methodologies for measuring the key performance
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metrics.

Responsivity (R) Measurement
Responsivity is the ratio of the generated photocurrent to the incident optical power.

Equipment:

Stable laser source with a known wavelength.

Optical power meter for calibration.

Source meter or low-noise current amplifier.

Device under test (DUT).

Procedure:

The laser beam is directed onto the active area of the photodetector.

The incident optical power (P_in) is measured using the optical power meter at the

position of the DUT.

The photocurrent (I_ph) generated by the DUT is measured using the source meter.

The responsivity is calculated using the formula: R = I_ph / P_in.

This measurement is repeated for different wavelengths to determine the spectral

responsivity.

Response Time (τ) Measurement
Response time characterizes how quickly the photodetector can respond to a change in the

optical signal.

Equipment:

Pulsed laser with a short pulse duration.
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High-speed oscilloscope.

Bias tee (if a bias voltage is required).

Procedure:

The pulsed laser beam is focused onto the photodetector.

The output electrical signal from the photodetector is fed into the high-speed oscilloscope.

The rise time (the time taken for the signal to rise from 10% to 90% of its final value) and

fall time (the time taken to fall from 90% to 10% of its peak value) are measured from the

oscilloscope trace.

The response time is often quoted as the rise time or the full width at half maximum

(FWHM) of the pulse response.

Detectivity (D) Measurement*
Specific detectivity (D*) is a figure of merit that normalizes the signal-to-noise ratio to the

detector area and bandwidth, allowing for comparison of different detectors.

Equipment:

Calibrated light source (e.g., blackbody or laser).

Optical chopper.

Lock-in amplifier.

Low-noise current preamplifier.

Procedure:

The light from the source is modulated using an optical chopper at a specific frequency.

The modulated light is incident on the photodetector.
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The resulting AC photocurrent is amplified and measured using the lock-in amplifier, which

provides the signal current (I_s).

The noise current (I_n) is measured in the dark over a specific bandwidth (Δf) using a

spectrum analyzer or the lock-in amplifier.

The Noise Equivalent Power (NEP) is calculated as NEP = I_n / R.

The specific detectivity is then calculated using the formula: D* = (A * Δf)^(1/2) / NEP,

where A is the area of the detector.

Visualizing the Workflow
To provide a clearer understanding of the processes involved in creating and testing these

photodetectors, the following diagrams illustrate the typical fabrication and characterization

workflows.
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Cd3As2 Nanomaterial Synthesis
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Cd3As2 Photodetector Fabrication Workflow
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Performance Characterization

Photodetector Device

Responsivity Measurement Response Time Measurement Detectivity Measurement

Performance Data

Click to download full resolution via product page

Photodetector Characterization Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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